Cas no 529-89-5 (2,4-Dihydroxy-3-quinolinecarboxaldehyde)
529-89-5 structure
Product Name:2,4-Dihydroxy-3-quinolinecarboxaldehyde
CAS No:529-89-5
MF:C10H7NO3
MW:189.167482614517
CID:38051
PubChem ID:135408807
Update Time:2025-04-18
2,4-Dihydroxy-3-quinolinecarboxaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Dihydroxy-3-quinolinecarboxaldehyde
- 2,4-Dihydroxy-3-formylquinoline
- 3-Quinolinecarboxaldehyde (9CI), 1,2-dihydro-4-hydroxy-2-oxo-
- . Nordictamnal2,4-Dihydroxy-3-quinolinecarboxaldehyde3-Formyl-2,4-dihydroxyquinoline
- 2,4-Dihydroxy-chinolin-3-carbaldehyd
- 2,4-dihydroxy-quinoline-3-carbaldehyde
- 3-FORMYL-2,4-DIHYDROXYQUINOLINE
- 3-Quinolinecarboxaldehyde, 2, 4-dihydroxy-
- NORDICTAMNAL
- NSC16027
- 2, 4-Dihydroxy-3-quinolinecarboxaldehyde
- APVGWZCNIAHMDT-UHFFFAOYSA-N
- AKOS006228524
- 2,4-dihydroxyquinoline-3-carbaldehyde
- SB67959
- 2,4-Dihydroxy-3-quinolinecarbaldehyde
- 3-Quinolinecarboxaldehyde,4-dihydroxy-
- SCHEMBL8083606
- 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carbaldehyde
- NSC-16027
- 3-Quinolinecarboxaldehyde (9CI),2-dihydro-4-hydroxy-2-oxo-
- SCHEMBL13716108
- SCHEMBL2943656
- DTXSID20967368
- 529-89-5
- 3-Quinolinecarboxaldehyde , 1, 2-dihydro-4-hydroxy-2-oxo-
- 4-hydroxy-2-oxo-1H-quinoline-3-carbaldehyde
- 3-Formyl-2, 4-dihydroxyquinoline
- FT-0610115
- 4-hydroxy-2-keto-1H-quinoline-3-carbaldehyde
- 3-formyl-4-hydroxy-2(1H)-quinolinone
- NSC 16027
-
- Inchi: 1S/C10H7NO3/c12-5-7-9(13)6-3-1-2-4-8(6)11-10(7)14/h1-5H,(H2,11,13,14)
- InChI Key: APVGWZCNIAHMDT-UHFFFAOYSA-N
- SMILES: OC1=C(C=O)C(NC2C=CC=CC=21)=O
Computed Properties
- Exact Mass: 189.04261
- Monoisotopic Mass: 189.042593
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 309
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66.4
- XLogP3: 0.9
Experimental Properties
- Density: 1.531
- Boiling Point: 433.1°Cat760mmHg
- Flash Point: 215.7°C
- Refractive Index: 1.74
- PSA: 70.42
- LogP: 1.04620
2,4-Dihydroxy-3-quinolinecarboxaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM146201-1g |
2,4-dihydroxyquinoline-3-carbaldehyde |
529-89-5 | 97% | 1g |
$421 | 2021-08-05 | |
| Chemenu | CM146201-5g |
2,4-dihydroxyquinoline-3-carbaldehyde |
529-89-5 | 97% | 5g |
$1169 | 2021-08-05 | |
| Chemenu | CM146201-10g |
2,4-dihydroxyquinoline-3-carbaldehyde |
529-89-5 | 97% | 10g |
$1636 | 2021-08-05 | |
| Chemenu | CM146201-1g |
2,4-dihydroxyquinoline-3-carbaldehyde |
529-89-5 | 97% | 1g |
$438 | 2024-07-15 | |
| Crysdot LLC | CD11110070-1g |
2,4-Dihydroxyquinoline-3-carbaldehyde |
529-89-5 | 97% | 1g |
$446 | 2024-07-17 | |
| Crysdot LLC | CD11110070-5g |
2,4-Dihydroxyquinoline-3-carbaldehyde |
529-89-5 | 97% | 5g |
$1240 | 2024-07-17 | |
| Crysdot LLC | CD11110070-10g |
2,4-Dihydroxyquinoline-3-carbaldehyde |
529-89-5 | 97% | 10g |
$1736 | 2024-07-17 |
2,4-Dihydroxy-3-quinolinecarboxaldehyde Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
529-89-5 (2,4-Dihydroxy-3-quinolinecarboxaldehyde) Related Products
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